Cas no 2580252-80-6 (4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid
• CAS No: 2580252-80-6
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5861134
• PubChem ID: 165889332
• Update Time: 2025-05-24

4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731781
• 2580252-80-6
• 4-{[(tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid
• 4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid

• Inchi： 1S/C13H16ClNO4/c1-7-8(11(16)17)5-6-9(10(7)14)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： ZTXSWXUHBDFGFI-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(=O)O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid

4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid: A Comprehensive Overview

The compound 4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid, identified by the CAS registry number 2580252-80-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a tert-butoxycarbonylamino group at the para position, a chlorine atom at the meta position, and a methyl group at the ortho position. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure allows for extensive modification, enabling researchers to explore its role as a precursor in the synthesis of bioactive molecules. For instance, the tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis, making this compound a valuable intermediate in the preparation of complex molecules with specific biological activities.

In terms of synthesis, 4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The presence of electron-withdrawing groups like chlorine enhances the reactivity of the aromatic ring, facilitating these transformations. Moreover, the methyl group at the ortho position provides steric hindrance, which can be exploited to control regioselectivity in certain reactions.

The pharmacological properties of this compound have been explored in recent research. Studies indicate that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for therapeutic agents. Additionally, its ability to act as a chiral auxiliary has been investigated, further underscoring its utility in asymmetric synthesis.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and stability under different conditions. Furthermore, computational chemistry methods have been employed to predict its reactivity and interaction with biological targets.

In conclusion, 4-{[(Tert-butoxy)carbonyl]amino}-3-chloro-2-methylbenzoic acid stands out as a versatile and valuable molecule in contemporary chemical research. Its unique structure, combined with its potential for further functionalization, positions it as an important tool in drug discovery and organic synthesis. As research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow further.